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Compound of Interest

Compound Name: UCK2 Inhibitor-2

Cat. No.: B15578585

This document provides immediate safety, handling, and disposal guidance for UCK2
Inhibitor-2, a non-competitive inhibitor of uridine-cytidine kinase 2 (UCK2). The information is
intended for researchers, scientists, and drug development professionals. Note that a specific
Safety Data Sheet (SDS) for UCK2 Inhibitor-2 was not located; therefore, these guidelines are
based on standard laboratory practices for handling potentially hazardous research chemicals.
A thorough risk assessment should be conducted before use.

Chemical and Physical Properties

Property Value
Molecular Formula C28H23N304S
Molecular Weight 497.57 g/mol
IC50 3.8 uM for UCK2
CAS Number 866842-71-9

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling UCK2 Inhibitor-2.
The following table outlines the recommended PPE.
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PPE Category Item Specification
Chemical-resistant nitrile
) gloves are required. Consider
Hand Protection Gloves

double-gloving for enhanced

protection.

Eye & Face Protection

Safety Glasses & Face Shield

Safety glasses with side
shields are mandatory. A face
shield should be worn when

there is a risk of splashing.

Body Protection

Lab Coat/Protective Clothing

A fully buttoned lab coat or a
chemical-resistant suit is
necessary to protect the body
and clothing from potential

contamination.

Respiratory Protection

Respirator

In cases where dust may be
generated or when working
outside of a ventilated
enclosure, a respirator with an
appropriate particulate filter
(e.g., P3) should be used.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is essential for the safe handling of UCK2 Inhibitor-2.

o Preparation and Engineering Controls:

o All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible.

o Gather all necessary materials and equipment before beginning the procedure.

e Handling the Compound:
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[e]

Wear the appropriate PPE as specified in the table above.

o

Avoid all direct contact with the skin, eyes, and clothing.

[¢]

Eating, drinking, and smoking are strictly prohibited in the handling area.

[¢]

After handling, wash hands thoroughly with soap and water.

Disposal Plan

All waste contaminated with UCK2 Inhibitor-2 must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

o Solid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste container.
» Liquid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

o Contaminated Sharps: Dispose of in a puncture-resistant sharps container that is specifically
labeled for hazardous chemical waste.

Experimental Workflow and Signaling Pathway

To provide further context for the use of UCK2 Inhibitor-2, the following diagrams illustrate a
typical experimental workflow and the relevant signaling pathway.
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Caption: Experimental workflow for handling UCK2 Inhibitor-2.
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Caption: UCK2-STAT3 signaling pathway and its inhibition.

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
UCK2 Inhibitor-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578585#personal-protective-equipment-for-
handling-uck2-inhibitor-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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